Cas no 2077-13-6 (Benzene,1-chloro-2-(1-methylethyl)-)

• Product Name: Benzene,1-chloro-2-(1-methylethyl)-
• CAS No: 2077-13-6
• Molecular Formula: C₉H₁₁Cl
• Molecular Weight: 154.63664
• CID: 258883
• PubChem ID: 16377

Benzene,1-chloro-2-(1-methylethyl)- Properties

Names and Identifiers

• Benzene,1-chloro-2-(1-methylethyl)-
• 2-chlorocumene
• 2-Chloroisopropylbenzene
• Cumene, o-chloro-
• o-Chlorocumene
• 2077-13-6
• 1-Chloro-2-isopropylbenzene #
• 2-Isopropylchlorobenzene
• DTXSID2062165
• o-chloro-isopropylbenzene
• NS00026732
• 1-Chloro-2-(propan-2-yl)benzene
• 1-Chloro-2-isopropylbenzene
• chlorocumene
• 1-chloro-2-propan-2-ylbenzene
• EINECS 218-200-3
• SCHEMBL84509
• Benzene, 1-chloro-2-(1-methylethyl)-

• InChIKey： RNEMUWDQJSRDMQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H11Cl/c1-7(2)8-5-3-4-6-9(8)10/h3-7H,1-2H3
• SMILES： ClC1C=CC=CC=1C(C)C

Computed Properties

• Exact Mass: 154.05503
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 1
• Monoisotopic Mass: 154.054928
• Heavy Atom Count: 10
• Complexity: 98.9
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.9
• Topological Polar Surface Area: 0

Experimental Properties

• PSA: 0
• Refractive Index: 1.5168
• Boiling Point: 191.15°C
• Melting Point: -74.4°C
• Flash Point: 71°C
• Density: 1.0324 (estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes